Cas no 1547018-20-1 (2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid)

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid structure
1547018-20-1 structure
Product Name:2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
CAS No:1547018-20-1
MF:C10H11N3O2
MW:205.213241815567
CID:5101555
Update Time:2023-08-24

2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazine-7-acetic acid, α,2-dimethyl-
    • 2-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)propanoic acid
    • starbld0043999
    • Inchi: 1S/C10H11N3O2/c1-6(10(14)15)9-4-3-8-5-11-7(2)12-13(8)9/h3-6H,1-2H3,(H,14,15)
    • InChI Key: JNAMELSRGDTGEG-UHFFFAOYSA-N
    • SMILES: OC(C(C)C1=CC=C2C=NC(C)=NN12)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.5
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